Cas no 2227770-31-0 (methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate)

Methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate is a chiral ester compound featuring a brominated and methyl-substituted phenyl ring with a β-hydroxypropanoate moiety. Its stereospecific (3S) configuration makes it valuable in asymmetric synthesis and pharmaceutical intermediates, where enantioselectivity is critical. The presence of both hydroxyl and ester functional groups enhances its reactivity, enabling further derivatization for fine chemical applications. The bromine substituent offers a handle for cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its structural versatility and potential as a building block in drug discovery.

methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate structure

2227770-31-0 structure

Product Name:methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate

CAS No:2227770-31-0

MF:C₁₁H₁₃BrO₃

MW:273.123122930527

CID:5952677

PubChem ID:165971405

Update Time:2025-06-07

methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate
- EN300-2004001
- 2227770-31-0
- Inchi： 1S/C11H13BrO3/c1-7-5-8(3-4-9(7)12)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m0/s1
- InChI Key： DKDQVMQXNYPHQX-JTQLQIEISA-N
- SMILES： BrC1C=CC(=CC=1C)[C@H](CC(=O)OC)O

Computed Properties

Exact Mass: 272.00481g/mol
Monoisotopic Mass: 272.00481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 46.5Å²

methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate Pricemore >>

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Enamine	EN300-2004001-0.05g	methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate	2227770-31-0	0.05g	$1393.0	2023-09-16
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Enamine	EN300-2004001-1.0g	methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate	2227770-31-0	1g	$1658.0	2023-05-23
Enamine	EN300-2004001-2.5g	methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate	2227770-31-0	2.5g	$3249.0	2023-09-16
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Enamine	EN300-2004001-10.0g	methyl (3S)-3-(4-bromo-3-methylphenyl)-3-hydroxypropanoate	2227770-31-0	10g	$7128.0	2023-05-23
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